Cas no 2034605-07-5 (4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine)

• Product Name: 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• CAS No: 2034605-07-5
• MF: C₁₆H₁₃BrFNO₂
• MW: 350.182327032089
• CID: 5874700
• PubChem ID: 121021066
• Update Time: 2025-10-21

4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• F6554-4167
• 2034605-07-5
• (2-bromophenyl)-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)methanone
• (2-bromophenyl)(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)methanone
• AKOS026703780

• Inchi： 1S/C16H13BrFNO2/c17-14-4-2-1-3-13(14)16(20)19-7-8-21-15-6-5-12(18)9-11(15)10-19/h1-6,9H,7-8,10H2
• InChI Key： CSQWFXVFQUSJNN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCOC2C=CC(=CC=2C1)F)=O

Computed Properties

• Exact Mass: 349.01137g/mol
• Monoisotopic Mass: 349.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine

Comprehensive Overview of 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2034605-07-5)

The compound 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2034605-07-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex structure, featuring a benzoxazepine core substituted with a 2-bromobenzoyl group and a fluoro moiety, makes it a valuable candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given its ability to modulate specific neurotransmitter pathways.

In recent years, the demand for novel benzoxazepine derivatives has surged, driven by the need for more effective treatments for conditions such as anxiety, depression, and neurodegenerative diseases. The incorporation of a fluoro substituent in this compound enhances its bioavailability and metabolic stability, addressing one of the key challenges in modern medicinal chemistry. Additionally, the bromobenzoyl group introduces unique electronic properties, which may influence the compound's binding affinity to biological targets.

From a synthetic perspective, 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine presents an interesting case study for organic chemists. The presence of both halogenated and heterocyclic components necessitates sophisticated synthetic strategies, often involving multi-step reactions such as Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in contemporary research.

Another area of growing interest is the compound's potential role in precision medicine. With advancements in genomic profiling and personalized therapeutics, molecules like 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine could be tailored to individual patient needs. This aligns with the broader trend of targeted drug delivery, a topic frequently searched by professionals in pharmacology and biotechnology.

Environmental and safety considerations are also paramount when working with such compounds. While 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine is not classified as hazardous, proper handling and disposal protocols must be followed to ensure workplace safety. This aspect is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing processes worldwide.

In summary, 4-(2-bromobenzoyl)-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2034605-07-5) represents a fascinating intersection of chemistry, pharmacology, and medicine. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, with implications for both academic and industrial settings. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.